6-(ethylamino)-N-[2-(1-methyl-2-piperidinyl)ethyl]nicotinamide

• IUPAC Name: 6-(ethylamino)-N-[2-(1-methylpiperidin-2-yl)ethyl]pyridine-3-carboxamide
• InChI: InChI=1S/C16H26N4O/c1-3-17-15-8-7-13(12-19-15)16(21)18-10-9-14-6-4-5-11-20(14)2/h7-8,12,14H,3-6,9-11H2,1-2H3,(H,17,19)(H,18,21)
• InChI Key: NAYRLHHURSPNAF-UHFFFAOYSA-N
• Canonical SMILES: CCNC1=NC=C(C=C1)C(=O)NCCC2CCCCN2C
• Molecular Formula: C16H26N4O
• Molecular Weight: 290.40 g/mol

Description

6-(Ethylamino)-N-[2-(1-methyl-2-piperidinyl)ethyl]nicotinamide is a chemical compound that is commonly used in scientific research. It is a nicotinamide derivative that has been found to exhibit various biochemical and physiological effects. This compound is synthesized using a specific method that involves the reaction of different reagents.

Mechanism of Action

The mechanism of action of 6-(Ethylamino)-N-[2-(1-methyl-2-piperidinyl)ethyl]nicotinamide is not fully understood. However, it has been found to interact with different receptors and enzymes in the body. This compound is known to inhibit the activity of phosphodiesterase and increase the levels of cyclic adenosine monophosphate (cAMP) in cells. Moreover, it has been found to activate the adenosine monophosphate-activated protein kinase (AMPK) pathway, which plays a crucial role in energy homeostasis.
Biochemical and Physiological Effects:
6-(Ethylamino)-N-[2-(1-methyl-2-piperidinyl)ethyl]nicotinamide has been found to exhibit various biochemical and physiological effects. It has been found to exhibit anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. This compound is also known to exhibit anti-tumor effects by inducing apoptosis in cancer cells. Moreover, it has been found to exhibit analgesic effects by inhibiting the activity of different pain receptors.

Advantages and Limitations for Lab Experiments

6-(Ethylamino)-N-[2-(1-methyl-2-piperidinyl)ethyl]nicotinamide is a useful compound for scientific research. It is easy to synthesize and has been found to exhibit various biochemical and physiological effects. However, this compound has some limitations for lab experiments. It is known to be unstable in aqueous solutions and requires specific storage conditions. Moreover, it has been found to exhibit toxicity at high concentrations, which limits its use in some experiments.

Future Directions

There are several future directions for the study of 6-(Ethylamino)-N-[2-(1-methyl-2-piperidinyl)ethyl]nicotinamide. One direction is to study the interaction of this compound with different receptors and enzymes in the body. Moreover, it is important to study the role of this compound in different physiological and pathological processes. Furthermore, future research can focus on developing new derivatives of 6-(Ethylamino)-N-[2-(1-methyl-2-piperidinyl)ethyl]nicotinamide that exhibit improved pharmacological properties.

Synthesis Methods

The synthesis of 6-(Ethylamino)-N-[2-(1-methyl-2-piperidinyl)ethyl]nicotinamide involves the reaction of 2-(1-methyl-2-piperidinyl)ethylamine with nicotinoyl chloride in the presence of triethylamine. This reaction results in the formation of 6-(Ethylamino)-N-[2-(1-methyl-2-piperidinyl)ethyl]nicotinamide. The reaction is carried out under specific conditions, and the purity of the product is confirmed using various analytical techniques.

Scientific Research Applications

6-(Ethylamino)-N-[2-(1-methyl-2-piperidinyl)ethyl]nicotinamide is commonly used in scientific research to study various biological processes. It has been found to exhibit anti-inflammatory, anti-tumor, and analgesic effects. This compound is also used to study the mechanism of action of different drugs and their interactions with various receptors. Moreover, 6-(Ethylamino)-N-[2-(1-methyl-2-piperidinyl)ethyl]nicotinamide is used to study the role of nicotinamide derivatives in different physiological and pathological processes.